Cas no 21856-99-5 (2-Naphthalenol, 1-[(3-methoxyphenyl)azo]-)

2-Naphthalenol, 1-[(3-methoxyphenyl)azo]- structure
21856-99-5 structure
Product Name:2-Naphthalenol, 1-[(3-methoxyphenyl)azo]-
CAS No:21856-99-5
MF:C17H14N2O2
MW:278.305263996124
CID:1404448
PubChem ID:588672
Update Time:2025-04-20

2-Naphthalenol, 1-[(3-methoxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1-[(3-methoxyphenyl)azo]-
    • 1-[(3-methoxyphenyl)hydrazinylidene]naphthalen-2-one
    • 21856-99-5
    • DVJYQWRPWFGOIT-UHFFFAOYSA-N
    • Naphthalene-1,2(1H,2H)-dione, 1-(3-methoxyphenylhydrazone)
    • DTXSID00418702
    • AC1NSYSP
    • 2-Naphthalenol, 1-[2-(3-methoxyphenyl)diazenyl]-
    • 1,2-Naphthalenedione 1-[(3-methoxyphenyl)hydrazone] #
    • (e)-1-((3-methoxyphenyl)diazenyl)naphthalen-2-ol
    • Inchi: 1S/C17H14N2O2/c1-21-14-7-4-6-13(11-14)18-19-17-15-8-3-2-5-12(15)9-10-16(17)20/h2-11,20H,1H3/b19-18+
    • InChI Key: YQUBLXWXXNFKSW-VHEBQXMUSA-N
    • SMILES: OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 278.10562
  • Monoisotopic Mass: 278.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54.2Ų

Experimental Properties

  • PSA: 54.18
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